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EIPA Stock Solution Preparation & Storage

The table below consolidates the standard protocols for preparing and storing EIPA stock solutions from

multiple supplier datasets.

Parameter Specifications

Molecular Weight 299.76 g/mol (Freebase) [1] [2] [3] / 336.22 g/mol (Hydrochloride salt) [4]

Purity ≥98% to 99.98% (Batch-dependent) [1] [2] [3]

Recommended
Solvent

DMSO (Moisture-absorbing DMSO reduces solubility; use fresh DMSO for

best results) [4] [2].

Solubility in DMSO ~60 mg/mL (~200 mM, Freebase) [2] / 130 mg/mL (386.65 mM,

Hydrochloride) [4] / 135 mg/mL (450.36 mM, Freebase, sonication
recommended) [3].

Stock Solution
Concentration

A 10-100 mM concentration in DMSO is commonly used for in vitro studies.

Long-Term Storage -20°C for the powder (up to 3 years) [2] [3]. -80°C for stock solutions in DMSO
(6 months to 1 year) [4] [3].

Short-Term Storage +4°C (for powder) [1].
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| Critical Handling Notes | 1. Protect from moisture. [3] 2. Sealed storage. [4] 3. Aliquot stock solutions

to avoid repeated freeze-thaw cycles [4]. |

Experimental Protocols for EIPA Application

The following table outlines specific methodologies for using EIPA in key experimental models, based on

cited literature.

Experimental Model
EIPA Concentration
& Form

Incubation
Time

Key Findings /
Purpose

Citation

TRPP3 Channel
Inhibition (X. laevis
oocytes)

100 μM (from DMSO

stock)

30 minutes Suppressed TRPP3-

mediated Ca²⁺ uptake
[4].

[4]

Macropinocytosis
Inhibition (HT-29 & MIA

PaCa-2 cells)

20 μM (from DMSO
stock)

2 hours Blocked
macropinocytosis-

mediated uptake [4].

[4]

Autophagy
Enhancement (IEC-18
cells)

300 μM (from DMSO

stock)

6 hours Enhanced autophagy

via NHE3 inhibition [4].

[4]

Cell Proliferation Assay
(MKN28 cells)

5-100 μM (from
DMSO stock)

48 hours Suppressed
proliferation dose-

dependently [4] [3].

[4] [3]

*In Vivo Anti-

inflammatory* (Mouse air
pouch model)

10 mg/kg (Oral

administration in
formulation)

Single dose Inhibited LPS-induced

leukocyte infiltration [4].

[4]

*In Vivo Xenograft Study*
(BALB/c mice)

10 mg/kg
(Intraperitoneal

injection in
formulation)

See
protocol

Assayed
macropinocytosis in

tumors [3].

[3]
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Workflow and Mechanism of Action

The diagram below illustrates the general workflow for preparing EIPA for in vitro experiments.

Start EIPA Stock Preparation

Weigh EIPA powder

Add fresh, anhydrous DMSO

Vortex or sonicate to dissolve

Aliquot into small tubes

Store at -80°C

Thaw aliquot for use

Click to download full resolution via product page

EIPA is a multi-target inhibitor, and its primary mechanisms of action in cellular experiments are

summarized in the diagram below.
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EIPA Entry into Cell

Inhibits Na+/H+ Exchanger (NHE) Inhibits TRPP3 Channel

Suppresses Cell Proliferation

 contributes to

Disrupts intracellular pH

 leads to

Alters Ca²⁰⁷⁸ signaling

 leads to

Inhibits Macropinocytosis Enhances Autophagy

 inhibits  induces

Click to download full resolution via product page

Key Considerations for Experimental Design

Solvent Control: Always include a DMSO vehicle control in your experiments. The final DMSO

concentration in cell culture media should typically be kept below 0.1-0.5% to avoid cytotoxicity.
In Vivo Formulations: For animal studies, EIPA is not administered in pure DMSO. Standard

formulations use a mixture such as 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline [2] [3].
These formulations should be prepared fresh and used immediately for optimal results.

Batch-Specific Data: Always consult the Certificate of Analysis (CoA) for your specific batch of
EIPA for exact purity, molecular weight, and storage recommendations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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